![molecular formula C21H14N4OS B2789090 N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)benzo[d]thiazole-6-carboxamide CAS No. 681169-58-4](/img/structure/B2789090.png)
N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)benzo[d]thiazole-6-carboxamide
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Overview
Description
“N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)benzo[d]thiazole-6-carboxamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Synthesis Analysis
The synthesis of imidazole-containing compounds can be achieved via various synthetic routes . A general, inexpensive, and versatile method for the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone has been reported, which involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine .Molecular Structure Analysis
The molecular structure of imidazole-containing compounds can be characterized via various techniques such as IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy .Chemical Reactions Analysis
Imidazole is an amphoteric in nature, meaning it shows both acidic and basic properties . It is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
The physical and chemical properties of imidazole-containing compounds can be determined using various techniques. For instance, the yield, melting point, and spectral data (FT-IR, 1H NMR) can provide valuable information about the compound .Scientific Research Applications
- The compound has been investigated for its antiproliferative effects against cancer cell lines. Specifically, a Pd(II) complex derived from this compound demonstrated excellent potency against Ehrlich ascites carcinoma (EAC) cells, with an IC50 value of approximately 10 μM . This suggests its potential as an anticancer drug candidate.
- The Pd(II) complex induced apoptosis, as evidenced by DNA condensation and FACS analysis. Its apoptotic characteristics were further confirmed through protein cleavage activity studies on DNA . Understanding these mechanisms is crucial for developing targeted therapies.
- The compound showed strong π–π stacking interactions with DNA base pairs, as indicated by hypochromic shifts. This interaction was verified by intrinsic DNA binding constants, emphasizing its potential as a DNA-binding agent .
- While not directly related to cancer, it’s worth noting that the compound’s derivatives have been evaluated for antiviral activity against the pandemic influenza virus A/Puerto Rico/8/34 (H1N1) . This highlights its versatility in different contexts.
- In a different direction, derivatives of this compound were explored for their ability to block quorum sensing signals. By inhibiting PqsR, a transcription factor in bacteria, they reduced luminescence readout in cell-based assays . This has implications for combating bacterial infections.
Anticancer Potential
Apoptosis Promotion
DNA Interaction
Antiviral Research
Quorum Sensing Inhibition
These applications demonstrate the multifaceted nature of N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)benzo[d]thiazole-6-carboxamide and its potential impact across diverse scientific domains. Researchers continue to explore its properties, making it an exciting area of study for future drug development and therapeutic strategies. 🌟
Mechanism of Action
Target of Action
Compounds containing the imidazole moiety, such as this one, have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Compounds containing the imidazole moiety are known to interact with various biological targets due to their broad range of chemical and biological properties .
Biochemical Pathways
Compounds containing the imidazole moiety are known to interact with various biochemical pathways due to their broad range of chemical and biological properties .
Pharmacokinetics
Compounds containing the imidazole moiety are generally highly soluble in water and other polar solvents, which could potentially impact their bioavailability .
Result of Action
Compounds containing the imidazole moiety are known to exhibit a broad range of biological activities, which could potentially result in various molecular and cellular effects .
properties
IUPAC Name |
N-[2-(1H-benzimidazol-2-yl)phenyl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N4OS/c26-21(13-9-10-18-19(11-13)27-12-22-18)25-15-6-2-1-5-14(15)20-23-16-7-3-4-8-17(16)24-20/h1-12H,(H,23,24)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZGQRQFPPZQXLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC3=CC=CC=C3N2)NC(=O)C4=CC5=C(C=C4)N=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)benzo[d]thiazole-6-carboxamide |
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